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Compound of Interest

Compound Name: 2-Thiopheneacetyl chloride

Cat. No.: B195636 Get Quote

An In-depth Technical Document for Researchers, Scientists, and Drug Development

Professionals

This guide provides a detailed overview of the safety, handling, and hazardous properties of 2-
Thiopheneacetyl chloride (CAS No: 39098-97-0). The information is compiled from various

Safety Data Sheets (SDS) to ensure a comprehensive understanding for professionals in

laboratory and drug development settings. The following sections detail the substance's

identification, hazards, properties, and the necessary precautions for its safe use.

Substance Identification and GHS Classification
2-Thiopheneacetyl chloride, also known as 2-Thienylacetyl chloride, is a crucial intermediate

in the synthesis of pharmaceuticals, notably cephalosporin antibiotics.[1] Its high reactivity

necessitates stringent safety protocols.

Table 1: Substance Identification
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Identifier Value

Chemical Name 2-Thiopheneacetyl chloride[1][2][3][4][5]

Synonyms
2-Thienylacetyl chloride, Thiophene-2-acetyl

chloride[1][2][4][5]

CAS Number 39098-97-0[1][2][4][6]

Molecular Formula C₆H₅ClOS[1][5][6][7][8]

Molecular Weight 160.62 g/mol [1][5][6][7][8]

| UN Number | 1760[1][2] |

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin
burns and eye damage[3]
[4][5][6]

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage[3][4]

Corrosive to Metals Category 1
H290: May be corrosive to

metals[3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[3][5] |

The hazard classification dictates the required labeling and safety measures.
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Caption: GHS Hazard Communication Workflow for 2-Thiopheneacetyl Chloride.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Thiopheneacetyl chloride is

fundamental to its safe handling and storage.

Table 3: Physical and Chemical Data
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Property Value

Appearance Clear yellow to dark brown liquid[1][3][5]

Odor Odorless[2]

Boiling Point
130 - 135 °C @ 90 mmHg[2][6][9] 105 - 106 °C

@ 22 mmHg[3][6][7][9]

Flash Point
101 °C / 213.8 °F[2][9] 102 °C / 215.6 °F (closed

cup)[6][10]

Density 1.303 g/mL at 25 °C[2][3][6][9][10]

Vapor Pressure 4 mmHg @ 83 °C[1][2][6][9][10]

Vapor Density 5.54 (Air = 1)[2]

Water Solubility Insoluble; reacts violently with water[1][3][5][11]

Refractive Index n20/D 1.551[1][6][9][10]

| Storage Temperature | 2 - 8 °C (Refrigerated)[1][6][7][10] |

Stability and Reactivity
This substance is moisture-sensitive and can react violently under certain conditions.[1][2][4]

Table 4: Stability and Reactivity Profile
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Parameter Description

Reactivity

Reacts violently and exothermically with
water, liberating toxic hydrogen chloride
gas.[2][4][11]

Chemical Stability
Stable under normal, dry conditions.[2][4]

Moisture sensitive.[1][2][4]

Conditions to Avoid
Exposure to moist air or water, incompatible

products.[2]

Incompatible Materials
Water, strong oxidizing agents, strong bases

(including amines), and alcohols.[2][3][5][11]

| Hazardous Decomposition | Decomposes upon heating to produce corrosive and/or toxic

fumes.[3][5] |
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Caption: Reactivity hazards associated with 2-Thiopheneacetyl Chloride.

Safe Handling and Personal Protective Equipment
(PPE)
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Strict adherence to handling and PPE protocols is mandatory to prevent exposure.

Handling Procedures:

Handle in a well-ventilated area, preferably within a chemical fume hood.[3]

Use non-sparking tools and prevent electrostatic discharge.[3]

Avoid contact with skin, eyes, and clothing.[3][12] Do not breathe mist, gas, or vapors.[2][3]

Keep away from incompatible materials such as water, bases, and oxidizing agents.[2]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][13]

Store locked up and refrigerated at 2-8°C.[2][4][6]

The substance is moisture-sensitive; storage under an inert gas is recommended.[12]

Risk Assessment for Handling
2-Thiopheneacetyl Chloride

Primary Hazard:
Severe Skin & Eye Corrosion

(H314)

Inhalation Hazard:
Respiratory Irritation (H335)

& Corrosive Vapors

Eye/Face Protection:
Chemical safety goggles AND

face shield.

 requires

Skin Protection:
Impervious gloves (e.g., Butyl rubber)

and protective clothing/apron.

 requires

Respiratory Protection:
Use in fume hood. If not possible,

wear approved respirator (e.g., Type ABEK filter).

 requires

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure. Always call a poison

center or doctor immediately after any exposure.[2][4]

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for
at least 15 minutes, also under the
eyelids. Remove contact lenses if present
and easy to do. Continue rinsing.[2][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse.[2][4]

Inhalation
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[2][4]

| Ingestion | Rinse mouth. DO NOT induce vomiting. Never give anything by mouth to an

unconscious person.[2][4] Ingestion causes severe swelling and danger of perforation.[2][4] |

Fire-Fighting Measures:

Suitable Extinguishing Media: Dry chemical, CO₂, water spray, or alcohol-resistant foam.[3]

[5]

Specific Hazards: The substance itself is non-combustible but may decompose upon heating

to produce corrosive and toxic fumes.[3][5][11] Containers may explode when heated.[11]

Accidental Release Measures:

Evacuate personnel to safe areas and ensure adequate ventilation.[3]

Wear personal protective equipment, including chemical-impermeable gloves and eye/face

protection.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://cameochemicals.noaa.gov/chemical/22942
https://cameochemicals.noaa.gov/chemical/22942
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent further leakage. Do not let the chemical enter drains.[3]

Contain and collect spillage with non-combustible absorbent material and place in a suitable

container for disposal.[12]

Experimental Protocols and Methodologies
The safety data sheets for 2-Thiopheneacetyl chloride state its GHS classification (e.g., "Skin

Corrosion, Category 1B") but do not detail the specific experimental protocols used for this

determination. However, such classifications are typically derived from standardized tests, such

as those outlined by the Organisation for Economic Co-operation and Development (OECD).

For instance, a "Skin Corrosion" classification is often determined using an in vitro method like

OECD Test Guideline 431, "In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE)

Test Method." This approach avoids animal testing while providing accurate data on a

chemical's corrosive potential.

Generalized Workflow for In Vitro Skin Corrosion Test (Ref: OECD TG 431)

Classification Logic

Apply 2-Thiopheneacetyl
Chloride to RhE

Tissue Model

Expose for Standard
Time Points

(e.g., 3 min, 1 hr)

Assess Cell Viability
(e.g., MTT Assay)

Analyze Data:
Compare viability to

negative/positive controls

Corrosive Cat. 1A:
Viability ≤ 50% after 3 min leads to

Corrosive Cat. 1B/C:
Viability > 50% after 3 min

AND ≤ 15% after 1 hr

 leads to

Non-Corrosive:
Viability > 15% after 1 hr

 leads to

Click to download full resolution via product page

Caption: Generalized workflow for determining skin corrosivity based on OECD guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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